Genistein 4’-β-D-Glucuronide
Genistein 4’-β-D-Glucuronide
Brand Name:
Vulcanchem
CAS No.:
245084-07-5
VCID:
VC0136402
InChI:
InChI=1S/C21H18O11/c22-9-5-12(23)14-13(6-9)30-7-11(15(14)24)8-1-3-10(4-2-8)31-21-18(27)16(25)17(26)19(32-21)20(28)29/h1-7,16-19,21-23,25-27H,(H,28,29)/t16-,17-,18+,19-,21+/m0/s1
SMILES:
C1=CC(=CC=C1C2=COC3=CC(=CC(=C3C2=O)O)O)OC4C(C(C(C(O4)C(=O)O)O)O)O
Molecular Formula:
C21H18O11
Molecular Weight:
446.364
Genistein 4’-β-D-Glucuronide
CAS No.: 245084-07-5
Reference Standards
VCID: VC0136402
Molecular Formula: C21H18O11
Molecular Weight: 446.364
CAS No. | 245084-07-5 |
---|---|
Product Name | Genistein 4’-β-D-Glucuronide |
Molecular Formula | C21H18O11 |
Molecular Weight | 446.364 |
IUPAC Name | (2S,3S,4S,5R,6S)-6-[4-(5,7-dihydroxy-4-oxochromen-3-yl)phenoxy]-3,4,5-trihydroxyoxane-2-carboxylic acid |
Standard InChI | InChI=1S/C21H18O11/c22-9-5-12(23)14-13(6-9)30-7-11(15(14)24)8-1-3-10(4-2-8)31-21-18(27)16(25)17(26)19(32-21)20(28)29/h1-7,16-19,21-23,25-27H,(H,28,29)/t16-,17-,18+,19-,21+/m0/s1 |
Standard InChIKey | NHEBJNCJBWUPCK-ZFORQUDYSA-N |
SMILES | C1=CC(=CC=C1C2=COC3=CC(=CC(=C3C2=O)O)O)OC4C(C(C(C(O4)C(=O)O)O)O)O |
Synonyms | Genistein-4’-glucuronide; 4-(5,7-Dihydroxy-4-oxo-4H-1-benzopyran-3-yl)phenyl β-D-Glucopyranosiduronic Acid; |
PubChem Compound | 45782816 |
Last Modified | Nov 11 2021 |
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